Cas no 61350-69-4 (1H-Pyrrole-2,3-dione, 4-benzoyl-5-phenyl-)

61350-69-4 structure
Product name:1H-Pyrrole-2,3-dione, 4-benzoyl-5-phenyl-
1H-Pyrrole-2,3-dione, 4-benzoyl-5-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-2,3-dione, 4-benzoyl-5-phenyl-
- 4-benzoyl-5-phenyl-1H-pyrrole-2,3-dione
- DTXSID80484480
- 4-benzoyl-5-phenyl-2,3-dihydropyrrol-2,3-dione
- 61350-69-4
-
- Inchi: InChI=1S/C17H11NO3/c19-15(12-9-5-2-6-10-12)13-14(18-17(21)16(13)20)11-7-3-1-4-8-11/h1-10,19H/b15-13+
- InChI Key: UAIUTDUNHTZTAM-FYWRMAATSA-N
- SMILES: C1=CC=C(C=C1)C2=NC(=O)C(=O)C2=C(C3=CC=CC=C3)O
Computed Properties
- Exact Mass: 277.07393
- Monoisotopic Mass: 277.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 506
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.7Ų
- XLogP3: 3.5
Experimental Properties
- PSA: 63.24
1H-Pyrrole-2,3-dione, 4-benzoyl-5-phenyl- Related Literature
-
Andhavaram Ramaraju,Atul Upare,Ewan W Blanch,Subashani Maniam,Balasubramanian Sridhar,Surendar Reddy Bathula,Chada Raji Reddy Org. Biomol. Chem. 2021 19 7875
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